6-Chloro-7-methoxy-9h-pyrido[3,4-b]indol-8-amine

• Molecular Formula: C12H10ClN3O
• Molecular Weight: 247.68 g/mol
• IUPAC Name: 6-chloro-7-methoxy-9H-pyrido[3,4-b]indol-8-amine
• InChI: InChI=1S/C12H10ClN3O/c1-17-12-8(13)4-7-6-2-3-15-5-9(6)16-11(7)10(12)14/h2-5,16H,14H2,1H3
• InChI Key: SSJXCZMMXHUVFW-UHFFFAOYSA-N
• SMILES: COC1=C(C=C2C3=C(C=NC=C3)NC2=C1N)Cl

Description

6-Chloro-7-methoxy-9h-pyrido[3,4-b]indol-8-amine is a useful research compound. Its molecular formula is C12H10ClN3O and its molecular weight is 247.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6-chloro-7-methoxy-8-nitro-9H-β-carboline (510 mg, 1.84 mmol) was suspended in 50 ml of methanol and 100 mg of Pd/C (10%) was added. The flask was fitted with a balloon of hydrogen and the reaction mixture was stirred overnight at RT. Upon filtration through a pad of celite and evaporation of the methanol, a dark brown solid was obtained. This residue was suspended in methanol (15 ml) and added, with vigorous stirring, to a solution of saturated NaHCO3 (100 ml). The light brown solid that precipitated out was collected by filtration and dried thoroughly in vacuo to give the desired product (512 mg, quantitative yield).

Synthesis routes and methods II

Procedure details